Cas no 1799737-58-8 (tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate)

• Product Name: tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate
• CAS No: 1799737-58-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6122000
• PubChem ID: 118183342
• Update Time: 2025-05-20

tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate
• Carbamic acid, N-(2-cyano-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester
• SCHEMBL16846589
• tert-butyl N-(2-cyano-2,2-dimethylethyl)-N-methylcarbamate
• 1799737-58-8
• EN300-7240705

• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13(6)8-11(4,5)7-12/h8H2,1-6H3
• InChI Key： RVYHEPWWCARFAH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(C#N)(C)C)C

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 300.1±21.0 °C(Predicted)
• pka: -1.55±0.70(Predicted)

Additional information on tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate

Professional Introduction to Compound with CAS No. 1799737-58-8 and Product Name: tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate

The compound with the CAS number 1799737-58-8 and the product name tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound, featuring a combination of tert-butyl, (2-cyano-2-methylpropyl), and (methyl)carbamate groups, contributes to its versatility and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel carbamate-based compounds, owing to their broad spectrum of biological activities. The presence of the cyano group in the (2-cyano-2-methylpropyl) moiety enhances the compound's reactivity, allowing for diverse chemical modifications that can be exploited in drug design. This feature is particularly relevant in the context of developing new therapeutic agents that target specific biological pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of agrochemicals. The structural framework of tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate exhibits properties that make it an excellent precursor for creating novel pesticides and herbicides. These compounds are essential in modern agriculture, where they help protect crops from pests and diseases while minimizing environmental impact. The versatility of this compound allows chemists to tailor its properties for specific agricultural needs, ensuring higher yields and improved crop health.

Moreover, the compound's utility extends to the realm of material science. Researchers have been exploring its potential as a building block for advanced polymers and coatings. The combination of functional groups in its structure enables it to form stable and durable polymers, which can be used in various industrial applications. These polymers exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them ideal for high-performance materials used in automotive, aerospace, and construction industries.

Recent studies have also highlighted the compound's role in medicinal chemistry. The (methyl)carbamate group is known for its ability to interact with biological targets such as enzymes and receptors. This interaction is crucial for developing drugs that can modulate these targets effectively. Researchers are investigating how modifications to this group can enhance binding affinity and selectivity, leading to more potent and less toxic therapeutic agents. The cyano group further contributes to this potential by enabling additional chemical transformations that can fine-tune the pharmacological properties of the compound.

The synthesis of tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate involves a series of well-established organic reactions that highlight its synthetic accessibility. The use of readily available starting materials and standardized protocols makes it an attractive candidate for large-scale production. This accessibility is crucial for both academic research and industrial applications, as it allows for rapid prototyping and testing under different conditions.

In conclusion, the compound with CAS number 1799737-58-8 and product name tert-butyl (2-cyano-2-methylpropyl)(methyl)carbamate represents a multifaceted molecule with significant potential across multiple industries. Its unique structural features make it an invaluable tool for researchers in pharmaceuticals, agrochemicals, and material science. As scientific understanding continues to evolve, we can expect even more innovative applications to emerge from this versatile compound.